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Compound of Interest

Compound Name: STAT5-IN-1

Cat. No.: B1676096

Application Notes and Protocols for STAT5-IN-1
For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution, storage, and
experimental use of STAT5-IN-1, a cell-permeable nicotinoyl hydrazone that acts as a selective
inhibitor of Signal Transducer and Activator of Transcription 5 (STAT5).

Introduction to STAT5-IN-1

STAT5-IN-1 is a valuable research tool for investigating the roles of STAT5a and STAT5b in
various biological processes, including cell proliferation, differentiation, and apoptosis.[1][2] It
functions by binding to the SH2 domain of STATS, thereby preventing its phosphorylation and
subsequent activation.[1][3][4] This inhibitor has an IC50 of 47 uM for the STAT5f isoform and
exhibits selectivity over other STAT family members like STAT1 and STATS3.

Chemical and Physical Properties

A summary of the key chemical and physical properties of STAT5-IN-1 is provided in the table
below.
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Property Value Reference
Molecular Formula C16H11N303

Molecular Weight 293.28 g/mol

CAS Number 285986-31-4

White to light yellow solid
Appearance
powder

IC50 (STATSR) 47 UM

Dissolution and Storage of STAT5-IN-1

Proper dissolution and storage are critical for maintaining the stability and activity of STAT5-IN-
1.

- olubili

Solvent Solubility Reference
DMSO = 20 mg/mL

Water <1 mg/mL

Ethanol <1 mg/mL

Preparation of Stock Solutions

For most in vitro experiments, STAT5-IN-1 should be dissolved in high-quality, anhydrous
Dimethyl Sulfoxide (DMSO).

o To prepare a 10 mM stock solution: Dissolve 2.93 mg of STAT5-IN-1 powder in 1 mL of
DMSO.

» Vortex thoroughly to ensure complete dissolution. Sonication may be used to aid dissolution.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Storage Conditions

Storage .

Form Shelf Life Reference
Temperature

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent (DMSO) -80°C 6 months - 1 year

In Solvent (DMSO) -20°C 1 - 6 months

Note: For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.

STATS Signaling Pathway

The STATS5 signaling pathway is a crucial cellular communication route activated by various

cytokines and growth factors. Its dysregulation is implicated in several diseases, including

cancer.
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Canonical JAK-STAT5 Signaling Pathway and Inhibition by STAT5-IN-1.

Experimental Protocols

The following are detailed protocols for common experiments involving STAT5-IN-1.
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In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to dissolve and store STAT5-IN-1 for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676096#how-to-dissolve-and-store-stat5-in-1-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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